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Compound of Interest

Compound Name: LM10

Cat. No.: B608613 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for the intensifier pump of the LM10 Microfluidizer®, a high-shear fluid processor

from Microfluidics. It is intended for researchers, scientists, and drug development

professionals.

Troubleshooting Guide
This guide provides solutions to common issues encountered with the LM10 intensifier pump

during operation.
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Issue Symptom Possible Cause
Suggested
Solution

Pressure Instability

Fluctuating or

inconsistent pressure

readings on the

display.

Air in the system.

Bleed the pump and

processing lines

according to the user

manual to remove

trapped air.

Worn or damaged

seals in the intensifier

pump.

Inspect and replace

the high-pressure

seals if they appear

worn or damaged.

Inconsistent

compressed air

supply.

Ensure the incoming

air supply meets the

pressure and flow rate

specifications in the

user manual.

Low or No Pressure

The pump is running,

but the target

pressure is not

reached.

Clogged inlet filter or

processing line.

Clean or replace the

inlet filter and check

for any blockages in

the tubing.

Worn check valves.

Inspect and, if

necessary, replace the

check valves, as they

are critical for building

pressure.[1]

Leak in the high-

pressure system.

Carefully inspect all

fittings and

connections for leaks.

Tighten or replace any

leaking components.

Leaks Fluid is observed

leaking from the pump

area.

Loose fittings or

connections.

Power down the

system, relieve any

residual pressure, and
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tighten all fittings. Do

not overtighten.

Damaged O-rings or

seals.

Replace any O-rings

or seals that show

signs of wear,

cracking, or damage.

Cracked high-

pressure tubing.

Inspect tubing for any

signs of cracking or

fatigue and replace if

necessary.

Pump Overstroking

An alarm is triggered,

and the pump strokes

faster than normal.[2]

Leak in the high-

pressure water

system.

Inspect for and repair

any leaks in the high-

pressure water lines,

fittings, or seals.[2]

Worn high-pressure

water seals.

Replace the high-

pressure water seals if

they are leaking.[2]

Worn or damaged

orifice.

Inspect the orifice for

wear or damage and

replace it if necessary.

[2]

Unusual Noises

Knocking, banging, or

grinding sounds from

the pump.

Cavitation due to

restricted inlet flow.

Ensure the inlet water

supply is unrestricted

and that the filters are

clean.[1]

Worn bearings in the

intensifier assembly.

Contact technical

support for inspection

and potential

replacement of

bearings.[1]

"Water hammer" from

a malfunctioning

valve.

This may indicate an

issue with an internal

valve; contact
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technical support for

diagnosis.[1]

Frequently Asked Questions (FAQs)
Q1: What is the typical lifespan of the high-pressure seals in the LM10 intensifier pump?

A1: The lifespan of high-pressure seals can vary significantly based on operating pressures,

the nature of the processed material (e.g., abrasiveness), and the frequency of use. Regular

inspection is key. A drip of water every few strokes can indicate that the seals are nearing the

end of their life and should be replaced.

Q2: How often should the hydraulic fluid be checked and changed?

A2: While the LM10's intensifier pump is pneumatically driven, it utilizes hydraulic oil to amplify

the pressure.[1] Regular checks of the hydraulic fluid level and condition are important. Refer to

the manufacturer's manual for specific maintenance intervals. Contaminated or degraded oil

can lead to overheating and poor performance.

Q3: What are the signs of a worn check valve?

A3: Worn check valves are a common cause of pressure loss.[1] Symptoms include the

inability to reach the set pressure, pressure dropping during operation, and pressure

fluctuations. If you suspect a worn check valve, it should be inspected and replaced if

necessary.

Q4: Can I run the LM10 pump dry?

A4: No, running the pump dry can cause significant damage to the seals and other internal

components. Always ensure there is an adequate supply of fluid to the pump before starting

operation.

Q5: What should I do if the pump overheats?

A5: Overheating can be caused by several factors, including low or contaminated hydraulic oil,

or a malfunctioning cooling system.[1][3] If the pump is overheating, stop operation
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immediately. Check the hydraulic oil level and for any leaks. Ensure that the cooling

mechanism, if present, is functioning correctly.

Technical Specifications of the LM10 Microfluidizer®
The following table summarizes the key technical specifications of the LM10 Microfluidizer®.

Specification Value

Maximum Pressure Up to 23,000 psi (1586 bar)[2]

Minimum Sample Volume 30 - 35 mL[1]

Flow Rate

Up to 600 mL/min (This is the maximum

potential and is dependent on pressure and

sample viscosity)

Pump Type Pneumatically driven intensifier pump

Standard Reservoir 300 mL glass reservoir[2]

Interaction Chamber Ceramic (standard), Diamond (optional)[2]

Control Interface Touchscreen[2]

Experimental Protocol: Cell Disruption of E. coli
This protocol outlines a general procedure for disrupting E. coli cells using the LM10
Microfluidizer®.

1. Preparation of Cell Suspension:

Grow E. coli cells to the desired optical density in a suitable culture medium.

Harvest the cells by centrifugation.

Resuspend the cell pellet in a lysis buffer to a concentration of 10-20% (w/v). Keep the

suspension on ice.

2. Priming the LM10 Microfluidizer®:
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Prime the system with the lysis buffer to remove any air and to ensure the system is filled

with liquid.

Set the desired operating pressure on the touchscreen interface. For E. coli disruption, a

pressure of 15,000 - 20,000 psi is a typical starting point.

3. Cell Disruption Process:

Place the inlet tubing into the chilled cell suspension.

Start the pump. The intensifier pump will pressurize the cell suspension to the set point.

The suspension is then forced through the Interaction Chamber™, causing cell disruption

through high shear forces.

Collect the lysate from the outlet. It is recommended to keep the collection vessel on ice to

preserve protein integrity.

For increased disruption efficiency, the lysate can be passed through the system for a

second time.

4. Post-Processing:

Centrifuge the lysate at a high speed to pellet the cell debris.

Collect the supernatant containing the soluble proteins for further analysis.

Diagrams
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Pump Issue Detected

Pressure Related? Visible Leak?

 No

Unusual Noise?

 No

Pressure Instability

 Yes

Low/No Pressure

 No

Tighten Fittings

 Yes

Check Inlet Flow

 Yes

Check for Air in System Check Inlet Filters

Inspect Seals

Verify Air Supply

Inspect Check Valves

Inspect for Leaks

Replace Seals/O-rings

Inspect Tubing

Contact Technical Support

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Processing

Post-Processing

Cell Culture

Harvest Cells

Resuspend in Buffer

Prime LM10

Set Pressure

Process Sample

Collect Lysate

Centrifuge Lysate

Collect Supernatant

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b608613?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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